Cas no 135598-68-4 (CNDAC)

CNDAC structure

Product Name:CNDAC

CAS No:135598-68-4

MF:C₁₀H₁₂N₄O₄

MW:252.22668170929

CID:2733904

PubChem ID:119184

Update Time:2025-04-21

CNDAC Chemical and Physical Properties

Names and Identifiers

- (2R,3S,4S,5R)-2-(4-amino-2-oxopyrimidin-1-yl)-4-hydroxy-5-(hydroxymethyl)oxolane-3-carbonitrile
- CNDAC
- AKOS030573293
- DB11667
- DA-62428
- Nucleoside Analog DFP-10917
- 1-(2-c-cyano-2-deoxy-beta-d-arabino-pentofuranosyl) cytosine
- DTXSID30159474
- 4-Amino-L-(2-cyano-2-deoxy-beta-D-arabinofuranosyl)- 2(1H)-pyrimidinone
- CHEMBL337450
- TAS-109
- (2R,3S,4S,5R)-2-(4-amino-2-oxopyrimidin-1(2H)-yl)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-3-carbonitrile
- TAS 109
- 2(1H)-PYRIMIDINONE, 4-AMINO-1-(2-CYANO-2-DEOXY-BETA-D-ARABINOFURANOSYL)-
- 2'-C-cyano-2'-deoxy-1-beta-D-arabino-pentofuranosylcytosine
- CS-6837
- CNDAC?
- RADGOCITABINE [INN]
- DTXCID6081965
- 2'-C-cyano-2'-deoxy-1-beta-D-arabino-pentofuranosyl-cytosine
- 2'-CYANO-2'-DEOXY-1-(.BETA.-D-ARABINOFURANOSYL)CYTOSINE
- 135598-68-4
- EX-A1611
- HY-16445A
- 2'-cyano-2'-deoxy-1-(beta-D-arabinofuranosyl)cytosine
- GLXC-10331
- 1-(2-deoxy-2-cyano-beta-D-arabinofuranosyl)cytosine
- NS00069241
- SCHEMBL1006241
- (2R,3S,4S,5R)-2-(4-amino-2-oxo-1,2-dihydropyrimidin-1-yl)-4-hydroxy-5-(hydroxymethyl)oxolane-3-carbonitrile
- 4-amino-1-(2-cyano-2-deoxy-beta-D-arabinofuranosyl)pyrimidin-2(1H)-one
- Radgocitabine
- DFP10917
- 2(1H)-PYRIMIDINONE, 4-AMINO-1-(2-CYANO-2-DEOXY-.BETA.-D-ARABINOFURANOSYL)-
- 4-AMINO-L-(2-CYANO-2-DEOXY-.BETA.-D-ARABINOFURANOSYL)- 2(1H)-PYRIMIDINONE
- Radgocitabine [WHO-DD]
- Q27231358
- 00M634HD2V
- UNII-00M634HD2V
- CHEBI:145435
- Inchi： 1S/C10H12N4O4/c11-3-5-8(16)6(4-15)18-9(5)14-2-1-7(12)13-10(14)17/h1-2,5-6,8-9,15-16H,4H2,(H2,12,13,17)/t5-,6+,8-,9+/m0/s1
- InChI Key： DCYBPMFXJCWXNB-JWIUVKOKSA-N
- SMILES： O1[C@H](CO)[C@H]([C@H](C#N)[C@@H]1N1C(N=C(C=C1)N)=O)O

Computed Properties

Exact Mass: 252.08585488g/mol
Monoisotopic Mass: 252.08585488g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 466
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.4
Topological Polar Surface Area: 132Å²

Experimental Properties

Density: 1.75±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (15 g/l) (25 º C),

CNDAC Security Information

Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

CNDAC Pricemore >>

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